Cas no 92631-66-8 (20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)aconitane-1,7,14-triol)

20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)aconitane-1,7,14-triol Properties

Names and Identifiers

• 20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)aconitane-1,7,14-triol
• Deltatsine
• (1α,6β,14α,16β)-20-Ethyl-6,8,16-trimethoxy-4-(methoxymethyl)aconitane-1,7,14-triol (ACI)
• 2H-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine, aconitane-1,7,14-triol deriv. (ZCI)
• DTXSID70919039
• 92631-66-8
• 11-ethyl-6,8,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,9,16-triol
• Aconitane-1,7,14-triol, 20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-,(1alpha,6beta,14alpha,16beta)-
• 11-ethyl-6,8,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo(7.7.2.12,5.01,10.03,8.013,17)nonadecane-4,9,16-triol
• Deletatsine
• +Expand

• InChIKey： ZUMVRGDGUZROMJ-DIZROUMASA-N
• Inchi： 1S/C25H41NO7/c1-6-26-11-22(12-30-2)8-7-16(27)24-14-9-13-15(31-3)10-23(33-5,17(14)18(13)28)25(29,21(24)26)20(32-4)19(22)24/h13-21,27-29H,6-12H2,1-5H3/t13-,14-,15+,16+,17-,18+,19-,20+,21+,22+,23-,24+,25-/m1/s1
• SMILES： O[C@H]1CC[C@@]2([C@H]3[C@@H]([C@@]4([C@]5(C[C@H](OC)[C@@H]6[C@@H]([C@H]5[C@H]([C@]13[C@@H]4N(C2)CC)C6)O)OC)O)OC)COC

Computed Properties

• Exact Mass: 467.288
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 467.288
• Heavy Atom Count: 33
• Complexity: 814
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Refractive Index: 1.595
• Boiling Point: 582.6±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 306.2±30.1 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3